N-(4-acetylphenyl)-2-((5-(3-(4-fluorophenyl)ureido)-1,3,4-thiadiazol-2-yl)thio)acetamide

• IUPAC Name: N-(4-acetylphenyl)-2-[[5-[(4-fluorophenyl)carbamoylamino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C19H16FN5O3S2/c1-11(26)12-2-6-14(7-3-12)21-16(27)10-29-19-25-24-18(30-19)23-17(28)22-15-8-4-13(20)5-9-15/h2-9H,10H2,1H3,(H,21,27)(H2,22,23,24,28)
• InChI Key: XFNQPHWPIXVAJK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(S2)NC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C19H16FN5O3S2
• Molecular Weight: 445.5 g/mol

Description

N-(4-acetylphenyl)-2-((5-(3-(4-fluorophenyl)ureido)-1,3,4-thiadiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C19H16FN5O3S2 and its molecular weight is 445.49. The purity is usually 95%.
BenchChem offers high-quality N-(4-acetylphenyl)-2-((5-(3-(4-fluorophenyl)ureido)-1,3,4-thiadiazol-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-acetylphenyl)-2-((5-(3-(4-fluorophenyl)ureido)-1,3,4-thiadiazol-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Molecular Modeling

Research has involved the synthesis and molecular modeling of compounds related to N-(4-acetylphenyl)-2-((5-(3-(4-fluorophenyl)ureido)-1,3,4-thiadiazol-2-yl)thio)acetamide, focusing on their potential anticancer properties. For instance, Abu-Melha (2021) discussed the synthesis, molecular modeling, and anticancer screening of new imidazothiadiazole analogs, highlighting their cytotoxic activities against various cancer cell lines, which could suggest a basis for further exploration of related compounds (Abu-Melha, 2021).

Antitumor Evaluation

Derivatives of this compound have been evaluated for antitumor activity. Yurttaş, Tay, and Demirayak (2015) synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic ring systems and screened them for potential antitumor activity in vitro, highlighting the significance of heterocyclic structures in developing anticancer agents (Yurttaş, Tay, & Demirayak, 2015).

Antiproliferative Agents

Toolabi et al. (2022) discussed the synthesis of 2-acetamide-5-phenylthio-1,3,4-thiadiazol derivatives containing a phenyl urea warhead, evaluating them as antiproliferative agents. The study found that certain derivatives showed a high degree of cytotoxic effects against human cancer cell lines, indicating the potential use of these compounds in cancer therapy (Toolabi et al., 2022).

Antibacterial Activities

Lu, Zhou, Wang, and Jin (2020) designed and synthesized new N-phenylacetamide derivatives containing 4-arylthiazole moieties, evaluating their in vitro antibacterial activities. The research highlights the potential of these compounds in combating bacterial infections (Lu, Zhou, Wang, & Jin, 2020).

Exploration of Biological Activities

Gull et al. (2016) synthesized N-(6-arylbenzo[d]thiazol-2-yl)acetamides to evaluate their various biological activities, including antioxidant, antibacterial, and urease inhibition activities. The findings suggest a broad spectrum of potential therapeutic applications for these compounds (Gull et al., 2016).